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Tricyclamol chloride industrial scale production

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tricyclamol Chloride

CAS No.: 3818-88-0

Cat. No.: S584187

Chemical Profile of Tricyclamol Chloride

The table below consolidates the key identified information for Tricyclamol chloride.

Property Description
CAS Number 3818-88-0 [1] [2]
Synonyms Procyclidine; Elorine chloride; Lergine chloride; Tricoloid chloride [1] [2] [3]

Molecular Formula  C20H33CINO (as a salt) [1] [2]

Molecular Weight 337.927 g/mol [1]

IUPAC Name 1-cyclohexyl-3-(1-methylpyrrolidin-1-ium-1-yl)-1-phenylpropan-1-ol; chloride [1]

Canonical SMILES  C[N+]1(CCCC1)CCC(C2CCCCC2)(C3=CC=CC=C3)0.[CH] [1]

Biological Activity Muscarinic receptor antagonist; N-methyl-D-aspartate (NMDA) receptor
antagonist [3]

Research Study of Parkinson's disease and related psychiatric disorders, such as Soman-
Applications induced epilepsy [3]
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Experimental Protocol: Pharmacological Efficacy In
Vivo

While production protocols are unavailable, one search result detailed an experimental protocol used to
evaluate the pharmacological efficacy of Tricyclamol (Procyclidine) in animal models. This can inform

preclinical study design [3].

¢ Objective: To assess the protective efficacy of Procyclidine against Soman (a nerve agent)
intoxication.
¢ Test System: Male Sprague-Dawley rats and Dunkin-Hartley male guinea pigs [3].
¢ Dosage and Administration:
o Compound: Procyclidine (Tricyclamol) [3].
o Route: Subcutaneous injection [3].
o Dose Levels: 0.3, 1.0, 3.0, and 6.0 mg/kg [3].
o Adjunctive Agent: Used in combination with physostigmine (PhS) [3].
¢ Key Findings:
o The combination therapy increased protection in a dose-dependent manner in both species [3].
o It protected the neurological integrity of the brain and prevented Soman-induced severe brain
damage in areas like the hippocampus, cortex, amygdala, and thalamus [3].

The experimental workflow for this study is summarized in the diagram below.
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Information Limitations and Recommended Path
Forward

A significant gap exists in the publicly available information regarding the industrial-scale synthesis of

Tricyclamol chloride.
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¢ Information Status: The search results confirm the compound's identity and research use but
provide no details on synthesis, scale-up, process optimization, or production cost analysis [1]
(2] [3].

e Contrast with Other Compounds: The search for "Tricyclamol chloride" did not return production
data, unlike searches for other chloride compounds which have readily available detailed
manufacturing reports [4] [5]. This suggests its production is a specialized, niche process.

To acquire the necessary technical data for process development, I suggest you consider these avenues:

e Search Patent Databases: Investigate platforms like Google Patents, USPTO, or Espacenet using
search terms like "Procyclidine synthesis," "Tricyclamol manufacturing,” or "CAS 3818-88-0
production.” Early pharmaceutical patents often contain detailed examples of chemical synthesis.

e Consult Specialized Resources: Access deep chemical literature through sources like SciFinder,
Reaxys, or technical handbooks on pharmaceutical manufacturing processes.

e Engage with Suppliers: Directly contact fine chemical manufacturers and suppliers (e.g., Merck,
Tokyo Chemical Industry) for technical data sheets, which may offer insights into synthesis or
purification.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. CAS 3818-88-0 Tricyclamol - Alfa Chemistry chloride [alfa-chemistry.com]

2. | CAS#:3818-88-0 | Chemsrc tricyclamol chloride [chemsrc.com]

3. Procyclidine (Tricyclamol) | Muscarinic Receptor Antagonist [medchemexpress.com]
4. Cholesteryl Chloride Manufacturing Plant Project Report [procurementresource.com]
5. Methylene Chloride Production Cost Analysis 2025 [openpr.com]

To cite this document: Smolecule. [Tricyclamol chloride industrial scale production]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b584187#tricyclamol-

chloride-industrial-scale-production]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.alfa-chemistry.com/cas_3818-88-0.htm
https://www.chemsrc.com/en/cas/3818-88-0_1047529.html
https://www.medchemexpress.com/procyclidine.html?srsltid=AfmBOoo301ojjtNB7R30gov4P4kG_ENM_64BsGnYwhVfcLuD5RjsCusv
https://www.smolecule.com/products/s584187?utm_src=pdf-body
https://www.procurementresource.com/reports/cholesteryl-chloride-manufacturing-plant-project-report
https://www.openpr.com/news/4218027/methylene-chloride-production-cost-analysis-2025-feasibility
https://www.smolecule.com/products/s584187?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/cas_3818-88-0.htm
https://www.chemsrc.com/en/cas/3818-88-0_1047529.html
https://www.medchemexpress.com/procyclidine.html?srsltid=AfmBOoo301ojjtNB7R30gov4P4kG_ENM_64BsGnYwhVfcLuD5RjsCusv
https://www.procurementresource.com/reports/cholesteryl-chloride-manufacturing-plant-project-report
https://www.openpr.com/news/4218027/methylene-chloride-production-cost-analysis-2025-feasibility
https://www.smolecule.com/products/b584187#tricyclamol-chloride-industrial-scale-production
https://www.smolecule.com/products/b584187#tricyclamol-chloride-industrial-scale-production
https://www.smolecule.com/products/b584187#tricyclamol-chloride-industrial-scale-production
https://www.smolecule.com/products/s584187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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